N-(3-methoxyphenyl)-2-[(6-oxo-1,6-dihydropyrimidin-2-yl)thio]acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(3-methoxyphenyl)-2-[(6-oxo-1,6-dihydropyrimidin-2-yl)thio]acetamide, also known as MPTA, is a chemical compound with potential therapeutic applications. It belongs to the class of thioacetamide derivatives and has been studied extensively for its biochemical and physiological effects.
Mechanism of Action
The exact mechanism of action of N-(3-methoxyphenyl)-2-[(6-oxo-1,6-dihydropyrimidin-2-yl)thio]acetamide is not fully understood, but it is believed to act through multiple pathways. It has been shown to inhibit the activity of enzymes involved in cancer cell growth and inflammation. This compound has also been found to modulate the levels of neurotransmitters in the brain, which may explain its potential therapeutic effects in Alzheimer's disease.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In cancer research, it has been found to induce apoptosis (programmed cell death) in cancer cells. It has also been shown to inhibit angiogenesis (the formation of new blood vessels) in tumors. In inflammation research, this compound has been found to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. In Alzheimer's disease research, this compound has been found to improve cognitive function and reduce oxidative stress in animal models.
Advantages and Limitations for Lab Experiments
N-(3-methoxyphenyl)-2-[(6-oxo-1,6-dihydropyrimidin-2-yl)thio]acetamide has several advantages for lab experiments. It is relatively easy to synthesize and has been extensively studied for its biochemical and physiological effects. However, there are also limitations to using this compound in lab experiments. Its mechanism of action is not fully understood, and it may have off-target effects that need to be considered.
Future Directions
There are several future directions for research on N-(3-methoxyphenyl)-2-[(6-oxo-1,6-dihydropyrimidin-2-yl)thio]acetamide. In cancer research, further studies are needed to determine the optimal dosage and treatment regimen for this compound. In inflammation research, this compound could be studied in combination with other anti-inflammatory agents to determine its potential synergistic effects. In Alzheimer's disease research, this compound could be studied in combination with other cognitive enhancers to determine its potential therapeutic effects.
Conclusion:
In conclusion, this compound is a promising chemical compound with potential therapeutic applications in various fields such as cancer, inflammation, and Alzheimer's disease. Its biochemical and physiological effects have been extensively studied, and further research is needed to determine its optimal dosage and treatment regimen. This compound has several advantages for lab experiments, but its limitations and potential off-target effects need to be considered. Overall, this compound is a valuable compound for scientific research and has the potential to lead to the development of new therapeutic agents.
Synthesis Methods
N-(3-methoxyphenyl)-2-[(6-oxo-1,6-dihydropyrimidin-2-yl)thio]acetamide can be synthesized through a multistep process involving the reaction of 3-methoxybenzaldehyde with thiourea to form 3-methoxyphenylthiourea. This intermediate is then reacted with ethyl bromoacetate to form ethyl 2-(3-methoxyphenyl)thioacetate. Finally, the target compound this compound is obtained by hydrolyzing ethyl 2-(3-methoxyphenyl)thioacetate with sodium hydroxide.
Scientific Research Applications
N-(3-methoxyphenyl)-2-[(6-oxo-1,6-dihydropyrimidin-2-yl)thio]acetamide has been studied for its potential therapeutic applications in various fields such as cancer, inflammation, and Alzheimer's disease. In cancer research, this compound has been shown to inhibit the growth of cancer cells in vitro and in vivo. It has also been found to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. In Alzheimer's disease research, this compound has been shown to improve cognitive function in animal models.
properties
IUPAC Name |
N-(3-methoxyphenyl)-2-[(6-oxo-1H-pyrimidin-2-yl)sulfanyl]acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H13N3O3S/c1-19-10-4-2-3-9(7-10)15-12(18)8-20-13-14-6-5-11(17)16-13/h2-7H,8H2,1H3,(H,15,18)(H,14,16,17) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
INZAFXBYBIITNL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)NC(=O)CSC2=NC=CC(=O)N2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H13N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
291.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.